N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-4-(furan-2-carbonyl)piperazine-1-carboxamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-(furan-2-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H26N4O4/c1-15-5-6-18(12-16(15)2)26-14-17(13-20(26)27)23-22(29)25-9-7-24(8-10-25)21(28)19-4-3-11-30-19/h3-6,11-12,17H,7-10,13-14H2,1-2H3,(H,23,29)
• InChI Key: MYZDJOCSQOTXII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)N3CCN(CC3)C(=O)C4=CC=CO4)C
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol

Description

N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-4-(furan-2-carbonyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

The compound’s structural features make it an interesting candidate for cancer research. Researchers have explored its potential as an anticancer agent by studying its effects on tumor cell lines. .

Anti-Inflammatory Activity

Inflammation plays a crucial role in various diseases. Some studies have investigated the compound’s anti-inflammatory properties. .

Antimicrobial Effects

The compound’s chemical structure hints at possible antimicrobial activity. Researchers have examined its effects against bacteria, fungi, and parasites. .

Neuroprotective Potential

Given its structural resemblance to certain neurotransmitters, investigations have explored its neuroprotective effects. It might influence neuronal survival, synaptic plasticity, or neurotransmitter release. .

Metabolic Disorders

The compound’s interactions with metabolic pathways have attracted attention. Researchers have studied its impact on glucose metabolism, lipid profiles, and insulin sensitivity. .

Mechanism of Action

Target of Action

Compounds like “N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-(furan-2-carbonyl)piperazine-1-carboxamide” often target specific proteins or enzymes in the body. These targets are usually key components in biological pathways and processes .

Mode of Action

The compound may interact with its target by binding to a specific site on the protein or enzyme. This binding can alter the function of the target, leading to changes in the biological processes or pathways it is involved in .

Biochemical Pathways

The compound’s interaction with its target can affect various biochemical pathways. The specific pathways affected would depend on the role of the target in the body .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would determine its bioavailability. Factors such as the compound’s solubility, stability, and the presence of transport proteins can influence these properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific biological processes or pathways it affects. These effects could range from changes in cellular function to alterations in the expression of certain genes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .